3-(3-methoxyphenyl)-3-methylpyrrolidine
Overview
Description
The compound “3-(3-methoxyphenyl)-3-methylpyrrolidine” is a complex organic molecule. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms . The “3-methoxyphenyl” part suggests the presence of a phenyl ring (a six-membered carbon ring, akin to benzene) with a methoxy group (O-CH3) attached .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the pyrrolidine and phenyl rings . The exact structure could be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out . For example, the pyrrolidine ring might undergo reactions such as ring-opening or substitution, while the phenyl ring might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. These might include its melting and boiling points, its solubility in various solvents, and its reactivity with other chemicals .Scientific Research Applications
3M3MP has been studied for its potential applications in a variety of scientific fields. It has been studied for its potential use as an antifungal agent, as well as for its ability to inhibit the growth of certain types of cancer cells. Additionally, it has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of 3M3MP is not yet fully understood. However, it is believed to act by interfering with the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory compounds. Additionally, 3M3MP is thought to inhibit the activity of certain proteins involved in the proliferation of cancer cells.
Biochemical and Physiological Effects
3M3MP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain types of cancer cells, as well as inhibit the activity of certain enzymes, such as COX-2. Additionally, it has been shown to have an antifungal effect, as well as a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
3M3MP has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is water-soluble and relatively easy to synthesize, making it a useful tool for experimentation. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a useful compound for studying the effects of certain compounds on the body. However, there are some limitations to its use in laboratory experiments, such as its low solubility in organic solvents, which can make it difficult to purify.
Future Directions
There are a number of potential future directions for research involving 3M3MP. One potential direction is to explore its potential use as an antifungal agent, as well as its potential use in the treatment of neurological disorders. Additionally, further research could be done to investigate its potential use as an inhibitor of cancer cell proliferation. Additionally, further research could be done to investigate the precise mechanism of action of 3M3MP and to develop new synthesis methods for its production. Finally, further research could be done to investigate the potential side effects of 3M3MP and to develop safer and more effective formulations for its use.
Synthesis Methods
3M3MP can be synthesized through an aldol condensation reaction between 3-methoxyphenylacetone and 3-methylpyrrolidine. The reaction is carried out under basic conditions, with sodium hydroxide as the base, and requires a catalyst, such as piperidine. The reaction is usually carried out at a temperature of 70-80°C for a period of 2-3 hours, and yields a product with a purity of approximately 90-95%.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-methoxyphenyl)-3-methylpyrrolidine involves the reaction of 3-methoxybenzaldehyde with methylamine followed by cyclization with acetoacetic ester.", "Starting Materials": [ "3-methoxybenzaldehyde", "methylamine", "acetoacetic ester" ], "Reaction": [ "Step 1: React 3-methoxybenzaldehyde with excess methylamine in ethanol to form 3-(3-methoxyphenyl)propan-1-amine.", "Step 2: Add acetoacetic ester to the reaction mixture and heat under reflux to initiate cyclization reaction.", "Step 3: Purify the product by recrystallization from ethanol to obtain 3-(3-methoxyphenyl)-3-methylpyrrolidine." ] } | |
| 28707-86-0 | |
Molecular Formula |
C12H17NO |
Molecular Weight |
191.3 |
Purity |
87 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
